Benzo[k]fluoranthene
Benzo[k]fluoranthene
Benzo[k]fluoranthene is a pale yellow aromatic hydrocarbon consisting of five fused rings and is produced by the incomplete combustion of organic matter. Benzo(k)fluoranthene is primarily found in gasoline exhaust, cigarette smoke, coal tar, coal and oil combustion emissions, lubricating oils, used motor oils and crude oils. This substance is used only for research purposes. Benzo(k)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05)
Benzo[k]fluoranthene is a member of naphthalenes.
Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992)
Benzo[k]fluoranthene is a member of naphthalenes.
Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
207-08-9
VCID:
VC0033198
InChI:
InChI=1S/C20H12/c1-2-6-15-12-19-17-10-4-8-13-7-3-9-16(20(13)17)18(19)11-14(15)5-1/h1-12H
SMILES:
C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1
Molecular Formula:
C20H12
Molecular Weight:
252.3 g/mol
Benzo[k]fluoranthene
CAS No.: 207-08-9
Reference Standards
VCID: VC0033198
Molecular Formula: C20H12
Molecular Weight: 252.3 g/mol
CAS No. | 207-08-9 |
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Product Name | Benzo[k]fluoranthene |
Molecular Formula | C20H12 |
Molecular Weight | 252.3 g/mol |
IUPAC Name | benzo[k]fluoranthene |
Standard InChI | InChI=1S/C20H12/c1-2-6-15-12-19-17-10-4-8-13-7-3-9-16(20(13)17)18(19)11-14(15)5-1/h1-12H |
Standard InChIKey | HAXBIWFMXWRORI-UHFFFAOYSA-N |
SMILES | C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1 |
Canonical SMILES | C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1 |
Boiling Point | 896 °F at 760 mm Hg (NTP, 1992) 480.0 °C 480 °C |
Colorform | Yellow prisms from hexane or acetic acid Yellow plates from alcohol; needles from acetic acid |
Melting Point | 423 °F (NTP, 1992) 217.0 °C 217 °C |
Physical Description | Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992) YELLOW CRYSTALS. |
Description | Benzo[k]fluoranthene is a pale yellow aromatic hydrocarbon consisting of five fused rings and is produced by the incomplete combustion of organic matter. Benzo(k)fluoranthene is primarily found in gasoline exhaust, cigarette smoke, coal tar, coal and oil combustion emissions, lubricating oils, used motor oils and crude oils. This substance is used only for research purposes. Benzo(k)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05) Benzo[k]fluoranthene is a member of naphthalenes. Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992) |
Shelf Life | Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benzo Does not undergo photooxidation in organic solvents under fluorescent light or indoor sunlight. |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) 3.17e-09 M In water, 8.0X10-4 mg/L at 25 °C In water, 0.00076 ppm at 25 °C Soluble in ethanol, benzene, and acetic acid. Solubility in water: none |
Synonyms | 11,12-Benzofluoranthene; 2,3,1’,8’-Binaphthylene; 8,9-Benzfluoranthene; 8,9-Benzofluoranthene; Dibenzo[b,jk]fluorene |
Vapor Pressure | 9.59e-11 mm Hg at 77 °F (NTP, 1992) 9.65e-10 mmHg 9.65X10-10 mm Hg at 25 °C |
PubChem Compound | 9158 |
Last Modified | Nov 11 2021 |
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